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Executive Summary

(5-Morpholin-4-ylpentyl)amine (CAS: 39793-32-3) is a bifunctional heterocyclic building block
extensively utilized in medicinal chemistry and organic synthesis.[1][2] Characterized by a
saturated morpholine ring connected to a primary amine via a flexible five-carbon (pentyl) alkyl
chain, this molecule serves as a critical "linker" moiety.[1] Its primary utility lies in PROTAC
(Proteolysis Targeting Chimera) design, where the pentyl chain provides optimal spatial
separation between the E3 ligase ligand and the target protein ligand, while the morpholine
headgroup modulates solubility and pharmacokinetic profiles. This guide details its
physicochemical properties, validated synthesis routes, and handling protocols for drug
development applications.[3][4]

Chemical Identity & Physicochemical Profile[4][5][6]
[71[8][9][10]

The dual-nitrogen architecture of (5-Morpholin-4-ylpentyl)amine creates a unique basicity
profile, with a sterically hindered tertiary amine (morpholine) and a reactive primary amine.[1]
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ble 1: Chemical Identificati :

Property

Data

IUPAC Name

5-(Morpholin-4-yl)pentan-1-amine

Common Synonyms

4-(5-Aminopentyl)morpholine; 5-

Morpholinopentylamine

39793-32-3 (Free Base); 1255718-10-5

CAS Number ) )
(Dihydrochloride)

Molecular Formula CoH20N20
Molecular Weight 172.27 g/mol
SMILES C1COCCNI1CCCCCN
Appearance Colorless to pale yellow viscous liquid

- _ ~135-140 °C at 10 mmHg (Estimated based on
Boiling Point

homologs)

LogP (Predicted)

0.23 £ 0.3 (Hydrophilic/Lipophilic balance)

pKa (Predicted)

N1 (Primary Amine): ~10.5 N4 (Morpholine):
~8.4

Solubility

Miscible in water, ethanol, DCM, DMSO; slightly
soluble in hexanes.[1][2][5][6][7]

Synthesis & Manufacturing Methodologies

High-purity synthesis of (5-Morpholin-4-ylpentyl)amine is critical to avoid bis-alkylation

byproducts. Two primary routes are industry-standard: the Nitrile Reduction Route (scalable)

and the Gabriel Synthesis (high specificity).[1]

Validated Synthetic Routes

Route A: Nitrile Reduction (Scalable)

This route uses 5-chlorovaleronitrile as a precursor.[1] The morpholine displaces the chloride,

followed by the reduction of the nitrile group to a primary amine.
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o Step 1: Nucleophilic substitution of 5-chlorovaleronitrile with morpholine (K2COs, MeCN,
reflux).[1]

e Step 2: Reduction of the nitrile intermediate using Lithium Aluminum Hydride (LiAIH4) or
Raney Nickel hydrogenation.[1]

Route B: Gabriel Synthesis (High Purity)

Ideal for small-scale, high-purity needs to prevent polymerization.[1]
o Step 1: Reaction of Morpholine with N-(5-bromopentyl)phthalimide.[1]

o Step 2: Deprotection using Hydrazine hydrate (Ing-Manske procedure) to release the primary
amine.[1]

Reaction Workflow Diagram

. K2CO3, Reflux
5-Chlorovaleronitrile SN2 Substitution)
. i LiAIH4 or H2/Ni
5-Morpholinopentanenitrile \iw*
: / N2H4-H20
Morpholine (Deprotection
K2C03, DMF Phthalimide Intermediate
(Alkylation)
N-(5-Bromopentyl)
phthalimide

Figure 1: Validated Synthetic Pathways for (5-Morpholin-4-ylpentyl)amine

Click to download full resolution via product page

Caption: Comparison of Nitrile Reduction (Route A) and Gabriel Synthesis (Route B) for
generating the target amine.

Reactivity & Synthetic Utility[4][7]

The molecule features two distinct nitrogen centers with orthogonal reactivity profiles, allowing
for selective functionalization.
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Selective Amine Functionalization

The primary amine (—NHz2) is significantly more nucleophilic than the tertiary morpholine
nitrogen.[1]

o Amide Coupling: Reacts rapidly with activated carboxylic acids (using HATU/EDC) or acid
chlorides to form stable amide bonds.[1] This is the standard method for attaching this linker
to drug pharmacophores.

o Reductive Amination: Condenses with aldehydes/ketones in the presence of NaBH(OACc)s to
form secondary amines.[1]

» |socyanate Reaction: Reacts with isocyanates to form urea linkages, common in kinase
inhibitor design.

Morpholine Stability

The morpholine ring is chemically robust under standard acidic and basic conditions. However,
it acts as a proton trap (pKa ~8.4).[1]

o Salt Formation: Readily forms crystalline dihydrochloride or fumarate salts, which are often
preferred for handling solids over the viscous free base liquid.

¢ Oxidative Stability: The morpholine ether oxygen is stable to air, but the tertiary amine can
form N-oxides if treated with strong peracids (e.g., m-CPBA).

Medicinal Chemistry Applications

(5-Morpholin-4-ylpentyl)amine is classified as a solubilizing linker.[1]

PROTAC Linker Design

In PROTAC development, the length and composition of the linker are critical for the formation
of the ternary complex (Target Protein—PROTAC—E3 Ligase).

« Spacer Length: The 5-carbon (pentyl) chain provides a specific distance (~6—8 A) that allows
flexibility without excessive "floppiness"” seen in PEG chains.[1]
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e Solubility Enhancement: The morpholine group disrupts crystal lattice energy and increases
agueous solubility compared to purely alkyl linkers.

» Metabolic Stability: Unlike PEG linkers which can undergo oxidative degradation, the alkyl-
morpholine motif is relatively stable against metabolic cleavage in plasma.

Fragment-Based Drug Discovery (FBDD)

The morpholine moiety is often used as a "cap" to fill solvent-exposed pockets in protein
binding sites. The pentyl-amine tail allows this cap to be "reached" from a core scaffold deep
within the binding pocket.

Handling, Safety, & Stability
Hazard Identification (GHS Classification)

» Signal Word:DANGER
o Skin Corrosion/Irritation: Category 1B (Causes severe skin burns and eye damage).[1]

» Acute Toxicity: Harmful if swallowed or absorbed through skin.

Storage Protocols

e Atmosphere: Hygroscopic and absorbs CO: from the air (forms carbamates).[1] Store under
Argon or Nitrogen.

o Temperature: 2—-8 °C (Refrigerate).

o Container: Tightly sealed glass or fluorinated HDPE. Avoid metal containers that may
corrode due to amine basicity.

Emergency Procedures

» Eye Contact: Rinse cautiously with water for >15 minutes. Remove contact lenses.
Immediate medical attention required.

o Spill: Neutralize with weak acid (e.g., dilute acetic acid) and absorb with inert material
(vermiculite).[1] Do not use combustible materials like sawdust.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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